Cas no 727652-23-5 (3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID)

• Product Name: 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID
• CAS No: 727652-23-5
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 890537
• PubChem ID: 5706371
• Update Time: 2025-10-31

3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID
• 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)ACRYLIC ACID
• 3-(2-([1,1'-biphenyl]-4-yl)imidazo[1,2-a]pyridin-3-yl)acrylicacid
• 3-(2-([1,1'-biphenyl]-4-yl)imidazo[1,2-a]pyridin-3-yl)acrylic acid
• (E)-3-(2-(biphenyl-4-yl)imidazo[1,2-a]pyridin-3-yl)acrylic acid
• 727652-23-5

• MDL： MFCD04117035
• Inchi： 1S/C22H16N2O2/c25-21(26)14-13-19-22(23-20-8-4-5-15-24(19)20)18-11-9-17(10-12-18)16-6-2-1-3-7-16/h1-15H,(H,25,26)/b14-13+
• InChI Key： OSUDLXBMNOHLKS-BUHFOSPRSA-N
• SMILES： OC(/C=C/C1=C(C2C=CC(C3C=CC=CC=3)=CC=2)N=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 340.121177757g/mol
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID

Introduction to 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID (CAS No. 727652-23-5) and Its Applications in Modern Chemical Biology

3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID, identified by the CAS number 727652-23-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of biphenyl, imidazopyridine, and acrylic acid moieties, making it a versatile scaffold for the development of novel bioactive agents. The unique combination of these structural components imparts distinct chemical and biological properties, positioning this compound as a promising candidate for further exploration in drug discovery and therapeutic applications.

The biphenyl moiety in 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID contributes to its hydrophobicity and stability, while the imidazopyridine ring system introduces hydrogen bonding capabilities and potential interactions with biological targets. The presence of the acrylic acid functional group enhances reactivity, allowing for further derivatization and modification. These features collectively make the compound an attractive intermediate for synthesizing complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Among these, imidazopyridines have emerged as particularly important scaffolds due to their ability to modulate various biological pathways. Studies have demonstrated that imidazopyridine derivatives exhibit potential in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases including cancer and inflammatory disorders. The incorporation of a biphenyl group into this framework further enhances binding affinity and selectivity, making it an ideal candidate for structure-based drug design.

3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID (CAS No. 727652-23-5) has been explored in several cutting-edge research projects aimed at developing novel therapeutics. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions involved in oncogenesis. Preliminary computational studies suggest that derivatives of this molecule may disrupt aberrant signaling pathways by binding to dysregulated proteins, offering a potential therapeutic strategy for treating resistant forms of cancer.

The versatility of 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID extends beyond its role as an intermediate in drug development. It has also been employed in materials science applications, where its structural motifs contribute to the design of functional polymers and ligands for metal coordination. The ability to modify the acrylic acid group allows for the creation of conjugates with enhanced solubility or targeted delivery systems, which are critical for improving pharmacokinetic profiles of bioactive molecules.

Recent advancements in synthetic methodologies have enabled more efficient access to complex derivatives of 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID (CAS No. 727652-23-5). Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of the biphenyl-imidazopyridine core, while palladium-catalyzed oxidative coupling has facilitated the introduction of additional functional groups. These improvements have not only accelerated the discovery process but also allowed for greater structural diversity among derivatives.

The biological evaluation of 3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID and its analogs has revealed promising activities against various disease-related targets. For example, certain derivatives have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, modifications at the acrylic acid moiety have led to compounds with anti-inflammatory properties by modulating cytokine production pathways. Such findings underscore the potential of this scaffold as a foundation for next-generation therapeutics.

In conclusion,3-(2-BIPHENYL-4-YL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACRYLIC ACID (CAS No. 727652-23-5) represents a structurally intriguing molecule with broad applicability across multiple domains of chemical biology and pharmaceutical research. Its unique combination of structural features—biphenyl, imidazopyridine, and acrylic acid—provides a robust platform for designing molecules with tailored biological activities. As synthetic chemistry continues to evolve and our understanding of disease mechanisms deepens,this compound is poised to play a pivotal role in advancing therapeutic strategies for a wide range of disorders.